Cas no 1280665-90-8 (methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate)

• Product Name: methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate
• CAS No: 1280665-90-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5012815
• PubChem ID: 68107595
• Update Time: 2025-06-08

methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Benzofurancarboxylic acid, 7-amino-2,3-dihydro-2,2-dimethyl-, methyl ester
• methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate
• G70755
• Methyl 7-amino-2,2-dimethyl-2,3-dihydrobenzofuran-4-carboxylate
• AESBVZJRTJSOII-UHFFFAOYSA-N
• SCHEMBL10320605
• methyl 7-amino-2,2-dimethyl-3H-1-benzofuran-4-carboxylate
• 1280665-90-8

• Inchi： 1S/C12H15NO3/c1-12(2)6-8-7(11(14)15-3)4-5-9(13)10(8)16-12/h4-5H,6,13H2,1-3H3
• InChI Key： AESBVZJRTJSOII-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C(=O)OC)C=2CC1(C)C)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6

Additional information on methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate

Methyl 7-Amino-2,2-Dimethyl-3H-Benzofuran-4-Carboxylate (CAS No. 1280665-90-8): A Comprehensive Overview

Methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate (CAS No. 1280665-90-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate is composed of a benzofuran core with a methyl ester group and an amino substituent at the 7-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the synthesis and characterization of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate have shed light on its potential as a lead compound in drug discovery. Researchers have explored its use in the development of inhibitors for specific enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In a notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate exhibited potent inhibitory activity against a key enzyme involved in tumor growth. The study highlighted the compound's ability to selectively target this enzyme without significant cytotoxic effects on normal cells, suggesting its potential as a safer therapeutic option.

Moreover, the structural flexibility of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate allows for the introduction of various substituents to fine-tune its pharmacological properties. This versatility has led to the synthesis of numerous analogs with enhanced potency and selectivity. For instance, modifications at the amino group have been shown to improve the compound's binding affinity to specific protein targets.

The biological activity of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate has also been investigated in preclinical studies. In vitro assays have demonstrated its ability to modulate cellular signaling pathways associated with disease progression. Additionally, animal models have provided insights into its pharmacokinetic and pharmacodynamic profiles, indicating favorable absorption, distribution, metabolism, and excretion (ADME) properties.

In the context of drug delivery systems, methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate has been evaluated for its compatibility with different formulations. Nanoparticle-based delivery systems have shown promise in enhancing the bioavailability and therapeutic efficacy of the compound. These systems can protect the molecule from degradation and ensure targeted delivery to specific tissues or cells.

The safety profile of methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, methyl 7-amino-2,2-dimethyl-3H-benzofuran-4-carboxylate (CAS No. 1280665-90-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as an intermediate in synthetic processes. Continued research efforts will undoubtedly uncover new opportunities for its utilization in addressing unmet medical needs.